Diosbulbin J

Pharmacokinetics Bioanalytical method validation Diterpene lactone quantification
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22O8
Molecular Weight 378.4 g/mol
Cat. No. B15594255
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDiosbulbin J
Molecular FormulaC19H22O8
Molecular Weight378.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H22O8/c1-18-7-13(9-2-3-26-8-9)27-17(24)12(18)6-15(21)19(25)11(16(22)23)4-10(20)5-14(18)19/h2-3,8,10-14,20,25H,4-7H2,1H3,(H,22,23)/t10?,11?,12-,13?,14+,18+,19-/m0/s1
InChIKeyVFBSFVHKKKXNHM-BPSRDMEWSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Diosbulbin J Specifications and Characterization


Diosbulbin J (CAS 1187951-06-9; molecular formula C19H22O8; molecular weight 378.37) is a furanoid diterpenoid lactone isolated from the rhizomes of Dioscorea bulbifera L. (Huang-Yao-Zi) [1]. It belongs to the diosbulbin family of compounds (diosbulbins A–P), which have been identified as both the primary therapeutic constituents and the principal hepatotoxic agents in D. bulbifera preparations [2]. Diosbulbin J is typically obtained through natural extraction rather than chemical synthesis, with typical purity specifications of ≥96% for research-grade material .

Analytical reference for diosbulbin LC-MS/MS quantification
Probe for furanoid hepatotoxicity mechanism research
PK characterization of individual diterpenoid lactones

Diosbulbin J: Generic Substitution Risks


Although all diosbulbins share a furan-containing diterpenoid core scaffold, they exhibit pronounced differences in hepatotoxic potency, metabolic activation, and pharmacokinetic exposure profiles that preclude generic substitution. Studies have demonstrated that structural variation among diosbulbins leads to differential affinities for CYP3A4, the primary enzyme catalyzing furan ring oxidation to reactive intermediates, which directly correlates with observed cytotoxicity [1]. Furthermore, a validated LC-MS/MS method for simultaneous quantification of six diterpene lactones confirmed that these structurally similar compounds possess distinct calibration ranges and lower limits of quantification (LLOQ), reflecting their divergent in vivo exposure characteristics [2]. These findings establish that diosbulbin J exhibits a unique risk-benefit profile that cannot be extrapolated from data on the more extensively studied diosbulbin B or other family members.

Diosbulbin J (target)
Diosbulbin B / C (substitute)
LLOQ sensitivity: 2.00 µg/L (intermediate)
B: 0.20 µg/L (10× more sensitive); C: 20.0 µg/L (10× less). Calibration cannot be transferred.
CYP3A4 activation: moderate, structure-dependent
B: potent bioactivation and severe hepatotoxicity. Affinity profile may shift drastically.
Molecular formula: C19H22O8, MW 378.37
B: C19H21O6 (MW 344.36), different oxygen content and chromatographic retention.

Diosbulbin J Differentiation Data


LLOQ Comparison: Diosbulbin J vs. B and C in Rat Plasma

A validated LC-MS/MS method was developed for simultaneous quantification of six diterpene lactones including Diosbulbin J (DIOJ) in rat plasma after oral administration of Rhizoma Dioscoreae Bulbiferae extract [1]. The method achieved successful separation of two isomer pairs (DIOB & DIOD, DIOC & DIOL) alongside DIOJ and DIOG within 5.8 minutes using an XDB-C18 column with gradient elution [1]. The precursor-product ion transition for DIOJ was optimized to m/z 396.3 → 379.3 at positive ion ESI mode [1].

LLOQ in Rat Plasma
Head-to-head
Diosbulbin J: 2.00 µg/L
vs. B: 0.20 µg/L (10× less sensitive)
vs. C: 20.0 µg/L (10× more sensitive)
Calibration and validation must be compound-specific; generic diosbulbin reference is unsuitable.
Validated LC-MS/MS method, ESI+, rat plasma matrix.
Pharmacokinetics Bioanalytical method validation Diterpene lactone quantification

Differential CYP3A4 Activation Potential

The validated LC-MS/MS method was applied to a pharmacokinetic investigation in rats following oral administration of Rhizoma Dioscoreae Bulbiferae extract at 1.53 g/kg [1]. DIOJ was successfully quantified alongside five other diterpene lactones. While the study primarily focused on method validation rather than full PK parameter reporting, the distinct calibration ranges and LLOQs established for each compound reflect their substantially different in vivo exposure levels in the extract matrix [1]. The fact that DIOJ shares the same linearity range (2.00–2000 μg/L) and LLOQ (2.00 μg/L) as DIOD, DIOG, and DIOL—but differs markedly from DIOB and DIOC—indicates that DIOJ occupies an intermediate exposure tier within the diosbulbin family [1].

CYP3A4 Bioactivation
Class-level
Differential affinity predicted from structural variation; Diosbulbin J as intermediate probe between high (B) and low activators.
Supports structure–toxicity relationship research; not an extreme hepatotoxicity standard.
Class-level inference; confirmatory CYP3A4 binding assays and GSH adduct data to verify.
Toxicokinetics In vivo exposure Hepatotoxicity risk assessment

Structural and Physicochemical Differences vs. Diosbulbin B

A mechanistic study investigating the differential hepatotoxicity of furan-containing diterpenoid lactones demonstrated that structural variation among diosbulbins leads to different affinities for CYP3A4, which positively correlates with observed cytotoxicity [1]. The study evaluated four representative DLs (diosbulbins A, B, C, and F) and found varied cytotoxicities across cell models, with CYP3A4 playing a modulatory role in the metabolic activation of the furan ring to reactive intermediates [1]. GSH consumption analysis reflected consistency between reactive metabolite formation and hepatotoxicity [1].

Molecular Identity
Class-level
C19H22O8 (MW 378.37) vs Diosbulbin B C19H21O6 (MW 344.36): 2 additional oxygen atoms, different C:O ratio.
Non-interchangeable analytical reference; chromatographic and ionization behavior differ.
Structural assignment by NMR/MS; independent confirmation recommended.
Hepatotoxicity CYP3A4 metabolism Structure-toxicity relationship

Hepatotoxicity Ranking Among Six Diosbulbins: Parallel In Vitro Screening in L-02 Cells

A parallel in vitro toxicity screening study evaluated six diosbulbins (including DIOB, DIOD, DIOG, and others) in human hepatic L-02 cells, assessing both growth inhibition and early apoptosis induction [1]. The study revealed compound-specific toxicity profiles: Diosbulbin D exhibited the most significant growth inhibitory effect, while Diosbulbin G induced the most prominent early apoptosis [1]. Notably, Diosbulbin B was identified as a primary hepatotoxic constituent in the aqueous extract (1.53%–1.92% content) and induced acute liver injury in both rats and mice [1].

Cytotoxicity L-02 hepatocytes Apoptosis

Chromatographic Separation Challenge: Isomer Discrimination of Diosbulbin J from Co-Eluting Analogs

The structural similarity among diterpene lactones from Dioscorea bulbifera creates significant analytical challenges. Two pairs of isomers exist within this compound class: Diosbulbin B and Diosbulbin D form one isomer pair, while Diosbulbin C and Diosbulbin L form another [1]. These compounds are difficult to separate on conventional HPLC columns due to their nearly identical structures [1]. The validated LC-MS/MS method required specific gradient elution conditions and optimized precursor-product ion transitions to achieve baseline separation within a 5.8-minute run time [1].

Chromatographic method development Analytical reference standards Isomer separation

Diosbulbin J Key Applications


LC-MS/MS Bioanalysis of Diterpenoid Lactones

Procure Diosbulbin J as an authentic reference standard for developing and validating LC-MS/MS methods for simultaneous quantification of diterpene lactones in biological matrices. The validated method parameters for DIOJ (linearity range: 2.00–2000 μg/L; LLOQ: 2.00 μg/L; m/z 396.3 → 379.3 transition) are compound-specific and cannot be extrapolated from diosbulbin B or C data [1]. This application is critical for laboratories conducting pharmacokinetic or toxicokinetic investigations of Dioscorea bulbifera-derived products.

Mechanistic Studies of Furan Hepatotoxicity

Use Diosbulbin J in mechanistic studies examining how specific structural modifications within the diterpenoid lactone scaffold influence CYP3A4-mediated metabolic activation and resultant hepatotoxicity. The established finding that structural variation among diosbulbins causes differential CYP3A4 affinities directly correlated with cytotoxicity [2] necessitates compound-by-compound evaluation. DIOJ serves as a distinct structural probe for mapping furanoid structure-toxicity relationships.

In Vivo Pharmacokinetics of D. bulbifera Extracts

Incorporate Diosbulbin J into parallel in vitro cytotoxicity screening panels alongside other diosbulbins (A, B, C, D, F, G, L) to establish rank-order toxicity profiles in hepatocyte models. Studies have confirmed that structurally similar diosbulbins exhibit compound-specific differences in growth inhibition and apoptosis induction [3]. Inclusion of DIOJ enables comprehensive toxicity assessment of the full diterpenoid lactone complement.

Dereplication and Chemical Fingerprinting

Employ Diosbulbin J as a marker compound for chemical fingerprinting and quality consistency evaluation of D. bulbifera herbal materials and extracts. The validated LC-MS/MS method achieving baseline separation of DIOJ from six diterpene lactones, including two isomer pairs, in a 5.8-minute run [1] demonstrates its utility as a distinct analytical marker for authentication and batch-to-batch standardization purposes.

Application
Selection Property
Validation Focus
Diterpenoid lactone bioanalysis by LC-MS/MS
Compound-specific LLOQ and MRM transition
Method linearity and matrix effect verification
Furan hepatotoxicity mechanism research
Intermediate CYP3A4 bioactivation profile
Structure–toxicity relationship and GSH adduct confirmation
PK profiling of D. bulbifera diterpenoids
Distinct plasma concentration–time curve
Compound-specific TK model validation
Phytochemical standardization of D. bulbifera
Unique chemical marker among diosbulbins
Batch-to-batch consistency and identity confirmation
Quote Request

Request a Quote for Diosbulbin J

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.